molecular formula C17H15N3O2S B5851008 N-benzyl-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide

N-benzyl-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide

Cat. No. B5851008
M. Wt: 325.4 g/mol
InChI Key: HQBZLXMILLUFIU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-benzyl-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a thioacetamide derivative that contains an oxadiazole ring and a benzyl group.

Mechanism of Action

The mechanism of action of N-benzyl-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide is not fully understood. However, studies have suggested that the compound may act by inhibiting the activity of certain enzymes or proteins in bacterial, fungal, or cancer cells. The exact target of the compound is still under investigation.
Biochemical and Physiological Effects:
N-benzyl-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide has been shown to have various biochemical and physiological effects. In bacterial and fungal cells, the compound has been found to disrupt cell membrane integrity and inhibit cell division. In cancer cells, the compound has been found to induce apoptosis, or programmed cell death.

Advantages and Limitations for Lab Experiments

The advantages of using N-benzyl-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide in lab experiments include its relatively simple synthesis method, its broad spectrum of antimicrobial and antifungal activity, and its potential as an anticancer agent. However, the limitations of using the compound include its unknown mechanism of action, its potential toxicity, and the need for further studies to fully understand its effects.

Future Directions

There are several future directions for research on N-benzyl-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide. One direction is to further investigate the mechanism of action of the compound and identify its specific targets in bacterial, fungal, and cancer cells. Another direction is to study the potential of the compound as a therapeutic agent for various infectious diseases and cancers. Additionally, future research could focus on modifying the structure of the compound to improve its efficacy and reduce its toxicity.

Synthesis Methods

The synthesis of N-benzyl-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide involves the reaction of 2-amino-5-phenyl-1,3,4-oxadiazole with benzyl chloroformate in the presence of triethylamine. The resulting product is then treated with thioacetic acid to obtain the final compound. The synthesis method is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

N-benzyl-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide has shown potential in various scientific research applications. It has been studied for its antimicrobial, antifungal, and anticancer properties. The compound has been found to inhibit the growth of various bacterial and fungal strains, making it a promising candidate for the development of new antibiotics and antifungal agents. In addition, N-benzyl-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide has shown cytotoxic effects on cancer cells, indicating its potential as an anticancer agent.

properties

IUPAC Name

N-benzyl-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H15N3O2S/c21-15(18-11-13-7-3-1-4-8-13)12-23-17-20-19-16(22-17)14-9-5-2-6-10-14/h1-10H,11-12H2,(H,18,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HQBZLXMILLUFIU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CNC(=O)CSC2=NN=C(O2)C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H15N3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

325.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-benzyl-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.